Cas no 51234-23-2 (3-Amino-4-hydroxyhydratroponitrile)

• Product Name: 3-Amino-4-hydroxyhydratroponitrile
• CAS No: 51234-23-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 935008
• Update Time: 2023-08-02

3-Amino-4-hydroxyhydratroponitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-amino-4-hydroxy--alpha--methyl-
• YOCRMABISPGUSN-UHFFFAOYSA-N
• 3-amino-4-hydroxyhydratroponitrile
• 3-amino-4-hydroxyphenyl propionitrile
• 3-amino-4-hydroxyphenyl-propionitrile
• 2-(3-amino-4-hydroxyphenyl)propionitrile
• 2-(3-Amino-4-hydroxyphenyl)propanenitrile
• 2-(3-amino-4-hydroxyphenyl) propionitrile
• 3-Amino-4-hydroxyhydratroponitrile

• Inchi： 1S/C9H10N2O/c1-6(5-10)7-2-3-9(12)8(11)4-7/h2-4,6,12H,11H2,1H3
• InChI Key： YOCRMABISPGUSN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1N)C(C#N)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 1
• Topological Polar Surface Area: 70